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Compound of Interest

Compound Name: Pentyl 4-aminobenzoate

Cat. No.: B083381

Pentyl 4-aminobenzoate, also known as amyl p-aminobenzoate, is an organic compound
belonging to the class of aminobenzoate esters.[1] It is characterized by a benzene ring
substituted with an amino group and a pentyl ester group at the para position.

Table 1: Chemical Identifiers and Molecular Properties

Property Value Reference
Molecular Formula C12H17NO2 [11121[3114]
Molecular Weight 207.27 g/mol [2][3][4][5]
IUPAC Name pentyl 4-aminobenzoate [3]

CAS Registry Number 13110-37-7 [21[31[4]

INChl=1S/C12H17NO2/c1-2-3-
InChl 4-9-15-12(14)10-5-7-11(13)8-  [1][5]
6-10/h5-8H,2-4,9,13H2,1H3

VKYWCHMXHQTCJQ-
InChiKey [1][2][5]
UHFFFAOYSA-N

4-Aminobenzoic acid n-pentyl
Synonyms ) [1114]
ester, n-Amyl 4-aminobenzoate

Below is a 2D representation of the molecular structure of pentyl 4-aminobenzoate.

Caption: 2D Molecular Structure of Pentyl 4-aminobenzoate.
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Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of
pentyl 4-aminobenzoate.

Table 2: Spectroscopic Data Summary

Technique Data Highlights Reference
Spectrum available in DMSO-
1H NMR i [5]

Kovats Retention Index
GC-MS (Standard non-polar): 1855, [11[3]
1858, 1939.

Spectra available for crystalline
FTIR [3]
phase (melt) and ATR-Neat.

Raman FT-Raman spectrum available.  [3]

Experimental Protocols
Synthesis of Pentyl 4-aminobenzoate

Pentyl 4-aminobenzoate can be synthesized through several methods, with Fischer
esterification being a common approach.

Fischer Esterification Protocol:
e Reactants: 4-Aminobenzoic acid and n-pentanol are used as the primary reactants.

o Catalyst: A strong acid catalyst, such as sulfuric acid (H2SOa4) or p-toluenesulfonic acid, is
employed.

o Reaction Conditions: The mixture of 4-aminobenzoic acid, excess n-pentanol, and the acid
catalyst is heated under reflux.
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o Water Removal: The water produced during the reaction is removed to drive the equilibrium
towards the formation of the ester. This can be achieved using a Dean-Stark apparatus.

» Work-up: After the reaction is complete, the excess alcohol is removed, and the reaction
mixture is neutralized.

 Purification: The crude product is then purified, typically by recrystallization or column
chromatography, to yield pure pentyl 4-aminobenzoate.

An alternative patented method involves the carbonylation of p-bromo-dimethylaniline in the
presence of pentanol and a palladium catalyst.[6]
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Caption: Generalized workflow for the synthesis of pentyl 4-aminobenzoate.

Spectroscopic Analysis Protocols

e 1H NMR Spectroscopy: The *H NMR spectrum was recorded on a BRUKER AC-300 or a
500.134 MHz spectrometer.[3][5] The sample was dissolved in a deuterated solvent, such as
DMSO-d6.[5]

Mass Spectrometry (GC-MS): GC-MS analysis was performed using a capillary column (e.g.,
VF-5MS, 30 m length, 0.25 mm diameter) with Helium as the carrier gas.[1] A temperature
ramp from 60°C to 270°C was used.[1]

Infrared (IR) Spectroscopy: FTIR spectra were obtained using techniques such as a capillary
cell for the melt (crystalline phase) or Attenuated Total Reflectance (ATR) for the neat sample
on instruments like the Bruker Tensor 27 FT-IR.[3]
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Potential Biological Activity

While specific biological activities for pentyl 4-aminobenzoate are not extensively documented
in the provided search results, its core structure, para-aminobenzoic acid (PABA), is a well-
known building block for molecules with a wide range of therapeutic applications.[7] Derivatives
of PABA have shown potential as anticancer, antibacterial, antiviral, antioxidant, and anti-
inflammatory agents.[7] Some Schiff bases derived from PABA have demonstrated antibacterial
activity against strains like Staphylococcus aureus and antifungal properties.[8][9] Given these
precedents, pentyl 4-aminobenzoate may be a candidate for investigation into similar
biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083381#pentyl-4-aminobenzoate-molecular-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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